Cas no 2243503-39-9 ({2,6-Dioxabicyclo[3.2.1]octan-1-yl}methanamine)

• Product Name: {2,6-Dioxabicyclo[3.2.1]octan-1-yl}methanamine
• CAS No: 2243503-39-9
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 6196401
• PubChem ID: 138006584
• Update Time: 2025-07-17

{2,6-Dioxabicyclo[3.2.1]octan-1-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 2243503-39-9
• {2,6-dioxabicyclo[3.2.1]octan-1-yl}methanamine
• EN300-6481919
• {2,6-Dioxabicyclo[3.2.1]octan-1-yl}methanamine

• Inchi： 1S/C7H13NO2/c8-4-7-3-6(9-5-7)1-2-10-7/h6H,1-5,8H2
• InChI Key： NCUSCSHFOYQENM-UHFFFAOYSA-N
• SMILES： O1CC2(CN)CC1CCO2

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 44.5Ų

Additional information on {2,6-Dioxabicyclo[3.2.1]octan-1-yl}methanamine

Introduction to {2,6-Dioxabicyclo[3.2.1]octan-1-yl}methanamine (CAS No: 2243503-39-9)

{2,6-Dioxabicyclo[3.2.1]octan-1-yl}methanamine} is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique chemical structure and molecular properties, represents a fascinating example of how intricate molecular architectures can be designed and utilized for various applications in medicinal chemistry. The CAS number 2243503-39-9 serves as a unique identifier, ensuring precise recognition and classification within scientific databases and literature.

The structural framework of {2,6-Dioxabicyclo[3.2.1]octan-1-yl}methanamine is characterized by a dioxane ring embedded within a bicyclic system, which contributes to its distinct stereochemical properties. This bicyclo[3.2.1]octane core is particularly intriguing due to its rigid conformation and the presence of two oxygen atoms within the dioxane moiety, which can influence its reactivity and interactions with biological targets. The amine functional group at the 1-position further enhances its potential as a building block for more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with such complex cyclic structures. The unique spatial arrangement of atoms in {2,6-Dioxabicyclo[3.2.1]octan-1-yl}methanamine makes it a promising candidate for drug discovery initiatives aimed at identifying novel therapeutic agents. Researchers have been particularly intrigued by its ability to mimic natural biomolecules and interact with specific biological pathways.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of both oxygen and nitrogen heteroatoms provides multiple sites for functionalization, allowing chemists to modify its structure in various ways to tailor its properties for specific applications. This flexibility has led to several innovative synthetic strategies being developed, including transition-metal-catalyzed reactions and biocatalytic approaches that enhance the efficiency and selectivity of the synthesis.

Recent studies have demonstrated the utility of {2,6-Dioxabicyclo[3.2.1]octan-1-yl}methanamine as a scaffold for developing new drugs targeting neurological disorders. Its ability to cross the blood-brain barrier and interact with neurotransmitter receptors has made it a subject of intense research in neuropharmacology. Preliminary computational studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in conditions such as Alzheimer's disease and Parkinson's disease.

The compound's dioxane ring also presents an interesting opportunity for studying oxygen-containing heterocycles, which are prevalent in many bioactive natural products and synthetic drugs. Understanding how these rings influence the overall biological activity of molecules is crucial for designing more effective therapeutics. The rigid bicyclic system provides a stable platform for investigating electronic and steric effects, which can be fine-tuned through strategic modifications.

From a synthetic perspective, {2,6-Dioxabicyclo[3.2.1]octan-1-yl}methanamine offers a rich ground for exploring new methodologies in organic synthesis. The challenge of constructing such complex molecules has driven advancements in catalytic techniques and reaction optimization. These efforts not only contribute to the development of more efficient synthetic routes but also expand the toolbox available to medicinal chemists for constructing novel drug candidates.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. Its unique structural features make it a candidate for designing polymers with enhanced mechanical properties or agrochemicals with improved bioavailability and environmental stability. As research continues to uncover new possibilities, the utility of {2,6-Dioxabicyclo[3.2.1]octan-1-yl}methanamine is likely to expand even further.

In conclusion, {2,6-Dioxabicyclo[3.2.1]octan-1-yl}methanamine (CAS No: 2243503-39-9) represents a significant advancement in the field of organic chemistry and drug discovery. Its complex structure, versatile reactivity, and potential biological applications make it a valuable asset for researchers working on innovative therapeutics and materials science solutions.